2-Methyl-1-decanol

Specification

• CAS No.: 18675-24-6
• Molecular Formula: C11H24O
• Molecular Weight: 172.31 g/mol
• IUPAC Name: 2-methyldecan-1-ol
• Standard InChI: InChI=1S/C11H24O/c1-3-4-5-6-7-8-9-11(2)10-12/h11-12H,3-10H2,1-2H3
• Standard InChI Key: JZEUFFFBEMAJHS-UHFFFAOYSA-N
• SMILES: CCCCCCCCC(C)CO
• Canonical SMILES: CCCCCCCCC(C)CO

Introduction

Chemical Identity and Structural Characteristics

2-Methyl-1-decanol belongs to the family of branched fatty alcohols, specifically categorized as a primary alcohol due to the hydroxyl group (-OH) attached to the terminal carbon atom. The compound features a methyl branch at the second carbon position, which distinguishes it from its straight-chain isomer, 1-decanol.

Basic Identification

The compound is uniquely identified through several standard chemical identifiers as outlined in the table below:

Parameter	Value
IUPAC Name	2-methyldecan-1-ol
CAS Registry Number	18675-24-6
Molecular Formula	C₁₁H₂₄O
EINECS Number	242-494-2

Synonyms and Alternative Nomenclature

The compound is known by several synonyms in chemical literature and industry:

• 2-methyldecan-1-ol

• 2-Methyl-decylalkohol

• 2-methyl-1-decanol

• 2-methyl-decyl alcohol

• 2-methyldecanol

Structural Features

The structure of 2-Methyl-1-decanol consists of a primary hydroxyl group attached to a branched hydrocarbon chain. The branching occurs at the second carbon atom where a methyl group (-CH₃) is attached. This branching affects various physical and chemical properties of the compound, including its boiling point, solubility characteristics, and reactivity patterns compared to its straight-chain analogs.

Physical and Chemical Properties

2-Methyl-1-decanol exhibits specific physical and chemical properties that are influenced by its molecular structure, particularly the branching at the second carbon position.

Physical Properties

The physical properties of 2-Methyl-1-decanol are presented in the following comprehensive table:

Property	Value	Unit
Molecular Weight	172.308	g/mol
Density	0.828	g/cm³
Boiling Point	229.7	°C at 760 mmHg
Flash Point	94	°C
Vapor Pressure	0.0132	mmHg at 25°C
Index of Refraction	1.437	-
LogP	3.36540	-
Exact Mass	172.18300	-
PSA (Polar Surface Area)	20.23000	Ų

These physical properties indicate that 2-Methyl-1-decanol is a moderately high boiling liquid with relatively low vapor pressure at room temperature, suggesting limited volatility. The density less than water (0.828 g/cm³) indicates that it would float on water, consistent with most long-chain alcohols.

Chemical Properties

As a primary alcohol, 2-Methyl-1-decanol exhibits chemical behaviors typical of this functional group, albeit modified by the presence of the methyl branch:

• Hydrogen Bonding Capacity: The hydroxyl group can form hydrogen bonds with water and other polar molecules, although this interaction is limited by the predominant hydrophobic character of the long hydrocarbon chain.

• Reactivity: The primary alcohol group readily undergoes typical alcohol reactions including:

  • Oxidation to corresponding aldehydes and carboxylic acids

  • Esterification with carboxylic acids

  • Dehydration under acidic conditions

  • Substitution reactions where the hydroxyl group is replaced

• Solubility Characteristics: The compound shows limited solubility in water due to its predominantly hydrophobic nature, but is soluble in most organic solvents such as ethanol, ethers, and hydrocarbons.

Classification and Regulatory Information

Understanding the classification and regulatory status of 2-Methyl-1-decanol is essential for its proper handling and commercial applications.

Harmonized System (HS) Code Classification

The Harmonized System code for 2-Methyl-1-decanol provides important information for international trade and customs purposes:

Classification	Code/Value	Description
HS Code	2905199090	Saturated monohydric alcohols
VAT	17.0%	-
Tax rebate rate	13.0%	-
MFN tariff	5.5%	-
General tariff	30.0%	-

This classification places 2-Methyl-1-decanol within the broader category of saturated monohydric alcohols for international trade purposes.

Comparative Analysis

To better understand the position of 2-Methyl-1-decanol within its chemical family, a comparison with related compounds is valuable.

Comparison with 1-Decanol

While both 2-Methyl-1-decanol and 1-Decanol are primary alcohols with similar molecular weights, their structural differences lead to distinct properties:

Property	2-Methyl-1-decanol	1-Decanol
Molecular Formula	C₁₁H₂₄O	C₁₀H₂₂O
Molecular Weight	172.308 g/mol	Approximately 158.28 g/mol
Boiling Point	229.7°C	Variable (reported as high)
Structure	Branched at C-2	Linear chain
Flash Point	94°C	Reported as 180°F (approximately 82°C)

Analytical Considerations

For identification and quality control purposes, several analytical methods are typically employed for compounds like 2-Methyl-1-decanol:

Identification Methods

• Gas Chromatography-Mass Spectrometry (GC-MS): Particularly useful for detecting and quantifying 2-Methyl-1-decanol in complex mixtures.

• Infrared Spectroscopy (IR): The hydroxyl group and carbon-chain structure provide characteristic IR absorption patterns.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR can confirm the branching pattern and position of the hydroxyl group.

Future Research Directions

Several areas warrant further investigation regarding 2-Methyl-1-decanol:

• Structure-Activity Relationships: Systematic studies comparing 2-Methyl-1-decanol with other branched and linear alcohols could yield valuable insights into how subtle structural modifications affect physical properties and performance in various applications.

• Green Chemistry Applications: Exploring the potential of 2-Methyl-1-decanol and similar compounds in environmentally friendly processes and products represents an important direction for future research.

• Biological Interactions: Investigation of interactions between 2-Methyl-1-decanol and biological systems could reveal potential applications in pharmaceuticals or agricultural products.